Barnidipine-d4 Hydrochloride
Barnidipine-d4 Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
117131-01-8
VCID:
VC21122465
InChI:
InChI=1S/C27H29N3O6.ClH/c1-17-23(26(31)35-3)25(20-10-7-11-21(14-20)30(33)34)24(18(2)28-17)27(32)36-22-12-13-29(16-22)15-19-8-5-4-6-9-19;/h4-11,14,22,25,28H,12-13,15-16H2,1-3H3;1H/t22-,25-;/m0./s1/i13D2,16D2;
SMILES:
CC1=C(C(C(=C(N1)C)C(=O)OC2CCN(C2)CC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC.Cl
Molecular Formula:
C27H30ClN3O6
Molecular Weight:
532 g/mol
Barnidipine-d4 Hydrochloride
CAS No.: 117131-01-8
Cat. No.: VC21122465
Molecular Formula: C27H30ClN3O6
Molecular Weight: 532 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117131-01-8 |
|---|---|
| Molecular Formula | C27H30ClN3O6 |
| Molecular Weight | 532 g/mol |
| IUPAC Name | 5-O-[(3S)-1-benzyl-2,2,5,5-tetradeuteriopyrrolidin-3-yl] 3-O-methyl (4S)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate;hydrochloride |
| Standard InChI | InChI=1S/C27H29N3O6.ClH/c1-17-23(26(31)35-3)25(20-10-7-11-21(14-20)30(33)34)24(18(2)28-17)27(32)36-22-12-13-29(16-22)15-19-8-5-4-6-9-19;/h4-11,14,22,25,28H,12-13,15-16H2,1-3H3;1H/t22-,25-;/m0./s1/i13D2,16D2; |
| Standard InChI Key | XEMPUKIZUCIZEY-PKGTUVDMSA-N |
| Isomeric SMILES | [2H]C1(C[C@@H](C(N1CC2=CC=CC=C2)([2H])[2H])OC(=O)C3=C(NC(=C([C@@H]3C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC)C)C)[2H].Cl |
| SMILES | CC1=C(C(C(=C(N1)C)C(=O)OC2CCN(C2)CC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC.Cl |
| Canonical SMILES | CC1=C(C(C(=C(N1)C)C(=O)OC2CCN(C2)CC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC.Cl |
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